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Compound of Interest

Compound Name: relB protein

CAS No.: 147337-75-5

Cat. No.: B1179003

Get Quote

Introduction

RelB is a critical protein subunit of the Nuclear Factor-kappa B (NF-κB) family of transcription

factors. It primarily functions as part of the non-canonical (or alternative) NF-κB signaling

pathway, which is distinct from the canonical pathway.[1][2] The non-canonical pathway,

involving the activation of RelB/p52 heterodimers, plays a crucial role in lymphoid

organogenesis, B-cell maturation, and immune responses.[1][2] Dysregulation of the RelB

pathway has been implicated in various human malignancies, where it can influence cell

proliferation, apoptosis, and chemo-resistance.[2][3][4] Small interfering RNA (siRNA) mediated

knockdown is a powerful technique to specifically silence RelB gene expression, enabling

researchers to investigate its function in various cellular processes and to validate it as a

potential therapeutic target.

These application notes provide a comprehensive experimental design and detailed protocols

for performing RelB siRNA knockdown, from initial cell culture to downstream functional

analysis.
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RelB is a central component of the non-canonical NF-κB pathway. This pathway is typically

activated by a specific subset of tumor necrosis factor (TNF) receptor superfamily members,

such as CD40L, BAFF, and LTβR.[1][5] Activation leads to the stabilization of NF-κB-inducing

kinase (NIK), which in turn phosphorylates and activates IκB kinase α (IKKα). IKKα then

phosphorylates the p100 subunit, leading to its ubiquitination and partial degradation by the

proteasome into p52. The newly generated p52 subunit forms a heterodimer with RelB. This

RelB/p52 complex then translocates to the nucleus to regulate the transcription of target genes

involved in cellular development and immune responses.[2][6][7]
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RelB siRNA Knockdown Experimental Workflow

Start

Day 1: Cell Seeding
Plate cells at optimal density

(e.g., 60-80% confluency for transfection)

Day 2: siRNA Transfection
Transfect cells with RelB siRNA

and Negative Control siRNA

Day 3-4: Incubation
Allow 24-72 hours for gene silencing

Validation of Knockdown

qRT-PCR
(mRNA level, 24-48h)

Western Blot
(Protein level, 48-72h) Downstream Functional Assays

End

Cell Viability Assay
(e.g., CCK-8, MTT)

Apoptosis Assay
(e.g., Caspase-3/7, Annexin V)

Gene Expression Analysis
(Downstream Targets)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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